Cas no 145012-50-6 ([rel-(7S,9aS)-2,3,4,6,7,8,9,9a-octahydro-1H-pyrido[1,2-a]pyrazin-7-yl]methanol)

[rel-(7S,9aS)-2,3,4,6,7,8,9,9a-octahydro-1H-pyrido[1,2-a]pyrazin-7-yl]methanol structure

145012-50-6 structure

Product Name:[rel-(7S,9aS)-2,3,4,6,7,8,9,9a-octahydro-1H-pyrido[1,2-a]pyrazin-7-yl]methanol

CAS No:145012-50-6

MF:C₉H₁₈N₂O

MW:170.252022266388

MDL:MFCD11656834

CID:101942

PubChem ID:9855588

Update Time:2025-09-25

[rel-(7S,9aS)-2,3,4,6,7,8,9,9a-octahydro-1H-pyrido[1,2-a]pyrazin-7-yl]methanol Chemical and Physical Properties

Names and Identifiers

- 2H-Pyrido[1,2-a]pyrazine-7-methanol,octahydro-, (7R,9aR)-rel-
- [(7S,9aS)-2,3,4,6,7,8,9,9a-octahydro-1H-pyrido[1,2-a]pyrazin-7-yl]methanol
- trans-Octahydro-2H-pyrido-[1,2-a]pyrazine-7-methanol
- ((7S,9ALPHAS)-OCTAHYDRO-1H-PYRIDO[1,2-A]PYRAZIN-7-YL)-METHANOL
- ((7S,9AS)-OCTAHYDRO-1H-PYRIDO[1,2-A]PYRAZIN-7-YL)METHANOL
- AB44671
- SureCN3543148
- TRANS-OCTAHYDRO-2H-PYRIDO[1,2-A]PYRAZINE-7-METHANOL
- [rel-(7S,9aS)-2,3,4,6,7,8,9,9a-octahydro-1H-pyrido[1,2-a]pyrazin-7-yl]methanol
- rel-((7R,9AR)-Octahydro-1H-pyrido[1,2-a]pyrazin-7-yl)methanol
- MFCD08275068
- AKOS006285258
- (7S,9aS)-7-Hydroxymethyl-2,3,4,6,7,8,9,9a-octahydro-1H-pyrido[1,2-a]pyrazine
- 179089-69-1
- IUKDDYAECHPPRM-IUCAKERBSA-N
- DTXSID80932471
- VFA01250
- (octahydro-2H-pyrido[1,2-a]pyrazin-7-yl)methanol
- ((7S,9aS)-octahydro-2H-pyrido[1,2-a]pyrazin-7-yl)methanol
- D72937
- CS-0057246
- SCHEMBL3543148
- 145012-50-6
- (7S,9AS)-octahydro-1H-pyrido[1,2-a]pyrazin-7-yl)methanol
- MDL： MFCD11656834
- Inchi： 1S/C9H18N2O/c12-7-8-1-2-9-5-10-3-4-11(9)6-8/h8-10,12H,1-7H2/t8-,9-/m0/s1
- InChI Key： IUKDDYAECHPPRM-IUCAKERBSA-N
- SMILES： OC[C@H]1CC[C@H]2CNCCN2C1

Computed Properties

Exact Mass: 170.14200
Monoisotopic Mass: 170.141913202g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 152
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 35.5Å²

Experimental Properties

Density: 1.11
Boiling Point: 272.9°Cat760mmHg
Flash Point: 118.9°C
Refractive Index: 1.548
PSA: 35.50000
LogP: -0.07080

[rel-(7S,9aS)-2,3,4,6,7,8,9,9a-octahydro-1H-pyrido[1,2-a]pyrazin-7-yl]methanol Pricemore >>

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Chemenu	CM335998-1g	trans-Octahydro-2h-pyrido[1,2-a]pyrazine-7-methanol	145012-50-6	95%+	1g	$3952	2021-08-18
Matrix Scientific	123810-1g	trans-Octahydro-2H-pyrido-[1,2-a]pyrazine-7-methanol, 95+%	145012-50-6	95+%	1g	$4984.00	2023-09-07
Chemenu	CM335998-1g	trans-Octahydro-2h-pyrido[1,2-a]pyrazine-7-methanol	145012-50-6	95%+	1g	$2057	2022-09-02
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN2011112-100MG	[rel-(7S,9aS)-2,3,4,6,7,8,9,9a-octahydro-1H-pyrido[1,2-a]pyrazin-7-yl]methanol	145012-50-6	95%	100MG	￥ 3,366.00	2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN2011112-250MG	[rel-(7S,9aS)-2,3,4,6,7,8,9,9a-octahydro-1H-pyrido[1,2-a]pyrazin-7-yl]methanol	145012-50-6	95%	250MG	￥ 5,379.00	2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN2011112-500MG	[rel-(7S,9aS)-2,3,4,6,7,8,9,9a-octahydro-1H-pyrido[1,2-a]pyrazin-7-yl]methanol	145012-50-6	95%	500MG	￥ 8,962.00	2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN2011112-1G	[rel-(7S,9aS)-2,3,4,6,7,8,9,9a-octahydro-1H-pyrido[1,2-a]pyrazin-7-yl]methanol	145012-50-6	95%	1g	￥ 13,444.00	2023-04-03
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